Cas no 89434-74-2 (Benzoic acid, 3-methyl-, 4-cyanophenyl ester)

• Product Name: Benzoic acid, 3-methyl-, 4-cyanophenyl ester
• CAS No: 89434-74-2
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 600958
• PubChem ID: 532335
• Update Time: 2025-04-19

Benzoic acid, 3-methyl-, 4-cyanophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-methyl-, 4-cyanophenyl ester
• (4-cyanophenyl) 3-methylbenzoate
• HMS1600I18
• 89434-74-2
• m-Toluylic acid, 4-cyanophenyl ester
• MXIPYKKEKKPXKQ-UHFFFAOYSA-N
• CCG-305794
• 4-CYANOPHENYL 3-METHYLBENZOATE
• m-Toluic acid, 4-cyanophenyl ester
• SCHEMBL11119553
• DTXSID40336330

• Inchi： 1S/C15H11NO2/c1-11-3-2-4-13(9-11)15(17)18-14-7-5-12(10-16)6-8-14/h2-9H,1H3
• InChI Key： MXIPYKKEKKPXKQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)C(C1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 237.078978594g/mol
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.1Ų